Cas no 1514086-79-3 (3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one)
1514086-79-3 structure
Product Name:3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one
CAS No:1514086-79-3
MF:C10H16N2O2
MW:196.246242523193
CID:5691797
PubChem ID:79356201
Update Time:2023-10-13
3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1106743
- CS-0348639
- 3-Amino-1-(3-hydroxy-3-methylbutyl)pyridin-2(1h)-one
- 1514086-79-3
- 3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one
- AKOS017909519
- 2(1H)-Pyridinone, 3-amino-1-(3-hydroxy-3-methylbutyl)-
-
- Inchi: 1S/C10H16N2O2/c1-10(2,14)5-7-12-6-3-4-8(11)9(12)13/h3-4,6,14H,5,7,11H2,1-2H3
- InChI Key: MLMOHJXDOAQPCK-UHFFFAOYSA-N
- SMILES: OC(C)(C)CCN1C=CC=C(C1=O)N
Computed Properties
- Exact Mass: 196.121177757g/mol
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Density: 1.148±0.06 g/cm3(Predicted)
- Boiling Point: 403.2±45.0 °C(Predicted)
- pka: 15.03±0.29(Predicted)
3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106743-0.05g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1106743-0.1g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1106743-0.25g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1106743-0.5g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1106743-1.0g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1106743-2.5g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1106743-5.0g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1106743-10.0g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1106743-1g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1106743-5g |
3-amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one |
1514086-79-3 | 95% | 5g |
$2443.0 | 2023-10-27 |
3-Amino-1-(3-hydroxy-3-methylbutyl)-1,2-dihydropyridin-2-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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